Cas no 2803846-55-9 (tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate)

• Product Name: tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate
• CAS No: 2803846-55-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5616539
• PubChem ID: 165648889
• Update Time: 2025-10-30

tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 6-(1-aminoethyl)-3-pyridinecarboxylate (ACI)
• 3-Pyridinecarboxylic acid, 6-(1-aminoethyl)-, 1,1-dimethylethyl ester (ACI)
• tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate

• Inchi： 1S/C12H18N2O2/c1-8(13)10-6-5-9(7-14-10)11(15)16-12(2,3)4/h5-8H,13H2,1-4H3
• InChI Key： BIXMNMIVRJACOC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(C)N)=NC=1)OC(C)(C)C

Additional information on tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate

tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate: A Comprehensive Overview

tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate, identified by the CAS number 2803846-55-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate consists of a pyridine ring substituted with a tert-butyl group at position 3 and an aminoethyl group at position 6. This arrangement imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical reactions. The presence of the amino group (-NH2) at position 6 introduces nucleophilic character, while the tert-butyl group provides steric bulk, which can influence reactivity and selectivity in synthetic processes.

Recent studies have highlighted the role of tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, the compound has been utilized in the synthesis of heterocyclic compounds, which are often associated with pharmacological activities such as anti-inflammatory, antitumor, and antimicrobial properties. The ease with which this compound can be modified further enhances its utility in drug design.

In terms of synthesis, tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the amino group and the carboxylic acid derivative functionality. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The physical properties of tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate are also noteworthy. Its solubility in organic solvents facilitates its use in solution-phase reactions. Additionally, its thermal stability makes it suitable for high-temperature processes such as crystallization and polymerization. These characteristics contribute to its adaptability in diverse chemical environments.

From an environmental perspective, understanding the degradation pathways of tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions. Findings suggest that the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms, which is promising for minimizing environmental risks associated with its disposal.

In conclusion, tert-butyl 6-(1-aminoethyl)pyridine-3-carboxylate, CAS No. 2803846-55-9, stands out as a valuable compound with multifaceted applications across various scientific domains. Its structural features, coupled with recent research advancements, underscore its significance in modern chemistry and pharmacology.